Cas no 63600-01-1 ( )

• Product name: &nbsp
• CAS No: 63600-01-1
• MF: C₁₈H₁₂O₂S
• MW: 292.351683616638
• CID: 960531
• PubChem ID: 315624

  Chemical and Physical Properties

Names and Identifiers

• NSC241121; 6,6-Diphenylthieno[2,3-c]furan-4(6H)-one; 6,6-Diphenylthieno(2,3-c)furan-4(6H)-one; AC1L7S37; CTK5B9542; AG-G-36410; NSC 241121; NSC-241121;
• 6,6-Diphenylthieno(2,3-c)furan-4(6H)-one
• THIENO(2,3-C)FURAN-4(6H)-ONE, 6,6-DIPHENYL-
• UNII-3Y48KC9WO2
• NSC241121
• 6,6-diphenylthieno[2,3-c]furan-4-one
• 6,6-Diphenylthieno[2,3-c]furan-4(6H)-one
• NSC-241121
• NSC 241121
• DTXSID60212985
• 63600-01-1
• 3Y48KC9WO2
•  

• Inchi： InChI=1S/C18H12O2S/c19-17-15-11-12-21-16(15)18(20-17,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-12H
• InChI Key： XKLUARRZMTXZOU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2(C3=C(C=CS3)C(=O)O2)C4=CC=CC=C4

Computed Properties

• Exact Mass: 292.05586
• Monoisotopic Mass: 292.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.314
• Boiling Point: 459.4°C at 760 mmHg
• Flash Point: 231.6°C
• Refractive Index: 1.666
• PSA: 26.3